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Compound of Interest

Compound Name: Efaproxiral-d6

Cat. No.: B15143475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the research-grade

compound Efaproxiral-d6, a deuterated analog of the allosteric hemoglobin modifier,

Efaproxiral. This document outlines its commercial availability, core mechanism of action, and

detailed experimental protocols for its application in pre-clinical research, particularly in the

context of cancer biology and radiation sensitization.

Commercial Suppliers and Product Specifications
Efaproxiral-d6 is available from several commercial suppliers for research purposes. The

deuterated form offers an internal standard for pharmacokinetic and metabolic studies. Below is

a summary of the product specifications from prominent suppliers.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Santa Cruz

Biotechnolog

y, Inc.

sc-219543
1246815-16-

6
C₂₀H₁₇D₆NO₄ 347.44 Not specified

LGC

Standards

TRC-

E415002

1246815-16-

6
C₂₀D₆H₁₇NO₄ 347.438 Not specified

Xcess

Biosciences

Inc.

XB-2936
1246815-16-

6

C₂₀H₂₃NO₄

(unlabeled)
347.44 ≥98%

Note: The molecular formula for the deuterated compound can vary slightly in its representation

between suppliers. Researchers should always refer to the supplier's certificate of analysis for

the most accurate information.

Core Mechanism of Action: Allosteric Modification
of Hemoglobin
Efaproxiral is a synthetic small molecule that acts as an allosteric modifier of hemoglobin.[1][2]

Its primary mechanism involves binding to hemoglobin and decreasing its affinity for oxygen.[1]

[2] This shift in the oxygen-hemoglobin dissociation curve to the right facilitates the release of

oxygen from red blood cells into peripheral tissues.[1] In the context of oncology research, this

increased oxygenation is particularly relevant for hypoxic tumors, which are notoriously

resistant to radiation therapy.[3] By alleviating tumor hypoxia, Efaproxiral can enhance the

efficacy of radiation treatment.[3]

Signaling Pathway: Modulation of the Hypoxia-
Inducible Factor 1-alpha (HIF-1α) Pathway
A key downstream effect of Efaproxiral-induced tumor reoxygenation is the modulation of the

Hypoxia-Inducible Factor 1-alpha (HIF-1α) signaling pathway. In hypoxic conditions, HIF-1α is

stabilized and promotes the transcription of genes involved in angiogenesis, cell survival, and
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metastasis. Research has shown that treatment with Efaproxiral can lead to a reduction in

tumor hypoxia, which in turn leads to the destabilization and downregulation of HIF-1α

expression.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15143475?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/15155129/
https://www.medchemexpress.com/Efaproxiral.html
https://pubmed.ncbi.nlm.nih.gov/16613536/
https://ascopubs.org/doi/10.1200/jco.2006.24.18_suppl.10102
https://www.benchchem.com/product/b15143475#commercial-suppliers-of-efaproxiral-d6-for-research-purposes
https://www.benchchem.com/product/b15143475#commercial-suppliers-of-efaproxiral-d6-for-research-purposes
https://www.benchchem.com/product/b15143475#commercial-suppliers-of-efaproxiral-d6-for-research-purposes
https://www.benchchem.com/product/b15143475#commercial-suppliers-of-efaproxiral-d6-for-research-purposes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15143475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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